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Compound of Interest

Compound Name: Isocorydine hydrochloride

CAS No.: 66968-08-9

Cat. No.: B1630864 Get Quote

Executive Summary
Isocorydine hydrochloride (Isocorydine HCl) is the hydrochloride salt of Isocorydine, a

bioactive aporphine alkaloid isolated from Dicranostigma leptopodum and other Papaveraceae

species.[1] While the salt form significantly improves solubility compared to the free base,

Isocorydine HCl presents specific challenges in aqueous formulation, particularly at

physiological pH where precipitation can occur.[1]

This guide provides a definitive technical analysis of Isocorydine HCl solubility in aqueous

versus organic media.[1] It includes validated protocols for stock solution preparation, in vivo

formulation strategies using co-solvents, and a mechanistic overview of its downstream

biological effects.[1]

Physicochemical Profile & Solubility Mechanics[1]
Understanding the solubility of Isocorydine HCl requires analyzing its structural properties.[1]

As an aporphine alkaloid, the core structure is a tetracyclic framework with high lipophilicity.[1]

Chemical Identity[1]
CAS Number: 13552-72-2 (HCl salt); 475-67-2 (Free base)[1]

Molecular Formula: C₂₀H₂₄ClNO₄[1][2][3][4]
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Molecular Weight: 377.87 g/mol [1][3][4]

pKa: ~11.75 (Free base) [1][1]

The Salt vs. Free Base Dynamic
The hydrochloride salt is designed to protonate the tertiary nitrogen, creating a cationic species

that disrupts the crystal lattice and interacts more favorably with water.[1]

Free Base: Highly lipophilic, soluble in chloroform and ethanol; poorly soluble in water.[1]

HCl Salt: Soluble in polar organic solvents (DMSO, Methanol) and improves aqueous

solubility.[1] However, in buffered saline (pH 7.4), the equilibrium may shift, reducing

solubility compared to pure water (acidic pH).[1]

Solubility Profile: Quantitative Analysis
The following data summarizes the solubility limits of Isocorydine HCl. Note that "freely soluble"

classifications in literature often refer to acidic aqueous conditions; physiological buffers require

careful formulation.[1]
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Solvent System Solubility Limit (approx.) Comments

DMSO 30 mg/mL (79.4 mM)

Preferred Stock Solvent.

Requires sonication.[1]

Hygroscopic nature of DMSO

can affect long-term stability;

use fresh solvent [2, 3].[1][5]

Ethanol ~3 mg/mL

Lower solubility than DMSO.[1]

[6] Suitable for specific in vitro

applications where DMSO is

toxic.[1]

Water (Deionized) Moderate

Soluble, but solution pH will be

acidic.[1] Stability is time-

dependent.[1]

PBS / Saline (pH 7.4) < 1 mg/mL (Native)

Risk of Precipitation. Requires

co-solvents (PEG300, Tween-

80) to achieve concentrations

> 2 mg/mL [2].[1]

Chloroform 10 mg/mL
Applicable primarily to the free

base form [4].[1]

Experimental Protocols
Protocol A: Preparation of High-Concentration Stock (In
Vitro)
Objective: Create a stable 50 mM stock solution for cell culture assays.

Calculate Mass: To prepare 1 mL of 50 mM stock, weigh 18.89 mg of Isocorydine HCl.[1]

Solvent Addition: Add 1 mL of high-purity (>99.9%) DMSO.

Dissolution: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 37°C

for 5 minutes.
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Storage: Aliquot into light-protective vials. Store at -80°C (stable for 6 months) or -20°C

(stable for 1 month) [2].

Note: Avoid repeated freeze-thaw cycles.[1]

Protocol B: Aqueous Formulation for Animal Studies (In
Vivo)
Objective: Prepare a clear, stable solution at 2.5 mg/mL for parenteral administration. Simple

saline dissolution is not recommended due to precipitation risks.[1]

Validated Co-solvent System [2]:

10% DMSO (Solubilizer)[1][5]

40% PEG300 (Co-solvent)[1][5]

5% Tween-80 (Surfactant)[1]

45% Saline (Diluent)[1][5]

Step-by-Step Procedure:

Prepare Stock: Dissolve Isocorydine HCl in pure DMSO to a concentration of 25 mg/mL.

Add PEG300: To 100 µL of the DMSO stock, add 400 µL of PEG300. Mix by vortexing.

Add Surfactant: Add 50 µL of Tween-80. Mix gently to avoid excessive foaming.

Dilute: Slowly add 450 µL of sterile Saline (0.9% NaCl) while vortexing.

Validation: Visually inspect for clarity. The solution should be clear and colorless. Use

immediately.

Mechanistic Visualization
Solubility & Formulation Decision Tree
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This workflow guides the researcher in selecting the correct solvent system based on the

application.[1]

Start: Isocorydine HCl Powder

Determine Application

In Vitro (Cell Culture) In Vivo (Animal Model)

Dissolve in 100% DMSO
(Max 30 mg/mL) Target Conc. > 0.5 mg/mL?

Dilute into Media
(Final DMSO < 0.5%)

Dissolve in Saline
(Risk of Precipitation)

No (Low Conc)

Use Co-solvent System:
10% DMSO / 40% PEG300 / 5% Tween-80

Yes (High Conc)

Click to download full resolution via product page

Figure 1: Decision tree for Isocorydine HCl solvent selection based on experimental

concentration requirements.

Pharmacological Mechanism
Proper solubility ensures bioavailability, allowing Isocorydine to enter the cell and execute its

anticancer mechanism, primarily through the inhibition of protein kinases and induction of
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apoptosis [2, 5].[1]
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Figure 2: Downstream biological effects of Isocorydine HCl following successful solubilization

and cellular uptake.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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